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Introduction

2,2,7-Trimethyloctane is a branched-chain alkane with the molecular formula C11Hz24. As a
member of the alkane family, it is a saturated hydrocarbon, characterized by single bonds
between its carbon atoms. Understanding the physicochemical properties of such compounds
is fundamental in various fields, including organic synthesis, fuel technology, and as a non-
polar solvent in various applications. This technical guide provides a comprehensive overview
of the known physicochemical properties of 2,2,7-trimethyloctane, detailed experimental
protocols for their determination, and a representative synthetic workflow. Due to the limited
availability of direct experimental data for 2,2,7-trimethyloctane, some data for its close
isomer, 2,2,6-trimethyloctane, is included for comparative purposes and is clearly denoted.

Core Physicochemical Properties

The structural arrangement of 2,2,7-trimethyloctane, featuring tertiary and quaternary carbon
centers, influences its physical properties, such as boiling point and density, when compared to
its linear isomer, n-undecane.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 2,2,7-trimethyloctane.
Where direct experimental data is unavailable, computed or estimated values are provided and
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indicated as such. For comparison, data for the isomer 2,2,6-trimethyloctane is also presented.

2,2,6-Trimethyloctane

Property 2,2,7-Trimethyloctane .
(Isomer for Comparison)

Molecular Formula Ci1H24[1] C11H24[2]
Molecular Weight 156.31 g/mol [1] 156.31 g/mol [2]
Boiling Point Not available (Computed) 172.3 °C at 760 mmHg[2]
Melting Point Not available (Computed) -57.06 °C (estimate)[2]
Density Not available (Computed) 0.742 g/cm?3[2]
Refractive Index Not available (Computed) 1.416[2]
Solubility in Water Insoluble (predicted) Insoluble (predicted)

Soluble in non-polar solvents Soluble in non-polar solvents

Solubility in Organic Solvents ) .
(predicted) (predicted)

Experimental Protocols

Accurate determination of physicochemical properties is crucial for the characterization and
application of chemical compounds. The following sections detail standard experimental
methodologies for measuring the key properties of alkanes like 2,2,7-trimethyloctane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology: Capillary Method

o Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small
test tube or a fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid in the test tube.
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Heating: The test tube is attached to a thermometer and heated gently in a heating bath
(e.g., an oil bath).

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed, and the bath is allowed to cool slowly.

Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Melting Point

For higher molecular weight alkanes that are solid at room temperature, the melting point is a

key indicator of purity.

Methodology: Mel-Temp Apparatus

Sample Preparation: A small, dry sample of the solid is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a Mel-Temp apparatus.

Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially
to determine an approximate melting range, followed by a slower rate (1-2 °C per minute) for
a more accurate measurement with a fresh sample.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is the end of the melting range. For a pure compound, this range is typically narrow
(0.5-1 °C).

Determination of Density

Density is the mass per unit volume of a substance and is typically measured using a

pycnhometer or a vibrating tube densimeter.

Methodology: Pycnometer Method
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e Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is
then filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature, and the total weight is recorded.

o Sample Measurement: The pycnometer is emptied, dried, and filled with the sample liquid
(2,2,7-trimethyloctane) at the same temperature. The total weight is again recorded.

o Calculation: The density of the sample is calculated using the following formula:
Density_sample = (Mass_sample / Mass_reference) * Density _reference

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance and is sensitive to temperature and the
wavelength of light used.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.g., distilled water).

o Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should also be recorded, as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For alkanes, solubility is typically tested in polar (e.g., water) and non-polar organic solvents.

Methodology: Visual Miscibility Test
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e Sample Preparation: A small, known volume (e.g., 1 mL) of 2,2,7-trimethyloctane is placed
in a test tube.

e Solvent Addition: An equal volume of the solvent (e.g., water, ethanol, hexane) is added to
the test tube.

e Mixing: The test tube is stoppered and shaken vigorously for a set period.

e Observation: The mixture is allowed to stand and is observed for the formation of a single
homogeneous phase (soluble/miscible) or the separation into two distinct layers
(insoluble/immiscible). This can be performed with a range of solvents to create a solubility
profile.

Synthesis Workflow

While a specific, documented synthesis for 2,2,7-trimethyloctane is not readily available in the
searched literature, a plausible synthetic route can be conceptualized based on established
organic chemistry principles. A common method for the synthesis of complex alkanes involves
the coupling of organometallic reagents with alkyl halides. The following diagram illustrates a
hypothetical Grignard reaction-based synthesis.
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Reaction Steps .
Reactants p Intermediates
Grignard Reagent _
1-bromo-2,2-dimethylpropane Formation Neopentylmagnesium
(Mg, dry ether) bromide
5-methyl-2-hexanone Grignard Addition 2,2,7-trimethyl-5-octanol
Dehydration 2,2,7-trimethyloctenes
(H2S0O4, heat) (mixture of isomers)
Final Broduct
Hydrogenation
H2, P
(H2, Pa/C) 2,2,7-Trimethyloctane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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